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Compound of Interest

Compound Name: 2-Cyclohexylidenebutanoic acid
CAS No.: 20144-46-1
Cat. No.: B11958062
Get Quote
. J

Executive Summary

2-Cyclohexylidenebutanoic acid (CAS 20144-46-1) is an

-unsaturated carboxylic acid featuring a butyric acid backbone with a cyclohexylidene
substitution at the

-position. While structurally related to valproic acid and gabapentin precursors, its primary
research significance lies in its ability to modulate the Ras/Raf signaling pathway.

Seminal research by Friese et al. (2002) identified this compound as a small molecule capable
of binding to the cysteine-rich domain (CRD) of c-Raf, thereby stabilizing the Ras/Raf
interaction. This property makes it a critical tool compound for studying protein-protein
interactions (PPIs) within the mitogen-activated protein kinase (MAPK) pathway, a central node
in oncology and cell proliferation research.

Chemical Identity & Physicochemical Properties
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CAS Registry Number

20144-46-1

IUPAC Name 2-Cyclohexylidenebutanoic acid

Synonyms Butanoic acid, 2-cyclohexylidene-; NSC 114905
C

Molecular Formula H
O

Molecular Weight 168.23 g/mol

Physical State

Solid or Viscous Oil (Low melting point)

Solubility

Soluble in DMSO, Ethanol, Dichloromethane;

Sparingly soluble in water

Acidity (pKa)

~4.5-5.0 (Estimated for

-unsaturated acids)

Key Structural Feature

Exocyclic double bond (Michael acceptor

potential)

Synthesis Protocol

The most robust synthesis route utilizes the Horner-Wadsworth-Emmons (HWE) reaction to

ensure the formation of the

-unsaturated system. This method is preferred over Knoevenagel condensation for better yield

and control.

Reagents & Equipment

e Precursors: Ethyl

-bromobutyrate, Triethyl phosphite, Cyclohexanone.
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e Reagents: Sodium hydride (NaH) (60% dispersion in oil), Ethanol, Sodium Hydroxide
(NaOH).

e Solvents: THF (anhydrous), Diethyl ether, DCM.
Step-by-Step Methodology

Phase 1. Phosphonate Preparation (Arbuzov Reaction)
e Mix: Combine Ethyl

-bromobutyrate (1.0 eq) and Triethyl phosphite (1.1 eq) in a round-bottom flask.

¢ Heat: Reflux at 150-160°C for 4—6 hours. Ethyl bromide byproduct is distilled off
continuously.

o Purify: Distill the residue under reduced pressure to obtain Ethyl 2-
(diethoxyphosphoryl)butanoate.

Phase 2: Horner-Wadsworth-Emmons Olefination

» Activation: Suspend NaH (1.2 eq) in anhydrous THF under nitrogen at 0°C.

Addition: Dropwise add Ethyl 2-(diethoxyphosphoryl)butanoate (1.0 eq). Stir for 1 hour until
gas evolution ceases.

Coupling: Add Cyclohexanone (1.0 eq) dropwise. Allow the mixture to warm to room
temperature and stir for 12—24 hours.

Workup: Quench with water, extract with diethyl ether, dry over MgSO

, and concentrate.

Intermediate: Isolate Ethyl 2-cyclohexylidenebutanoate.

Phase 3: Hydrolysis
o Reaction: Dissolve the ester in Ethanol/Water (1:1). Add NaOH (2.0 eq).

o Reflux: Heat to reflux for 3 hours.
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« Isolation: Evaporate ethanol. Acidify the aqueous residue with 1M HCI to pH 2.

o Extraction: Extract with DCM, dry, and concentrate to yield 2-Cyclohexylidenebutanoic
acid.

Synthesis Workflow Diagram
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Figure 1: Synthetic pathway via HWE olefination converting ethyl bromobutyrate to the target
acid.

Mechanism of Action: Ras/Raf Modulation

The primary biological utility of CAS 20144-46-1 is its interaction with the Ras/Raf/MEK/ERK
pathway. Unlike typical kinase inhibitors that block ATP binding sites, this compound acts as an
effector of protein-protein interaction.

Molecular Mechanism
o Target Domain: The Cysteine-Rich Domain (CRD) of c-Raf (Raf-1).

» Effect: The compound binds to the CRD, inducing a conformational change or stabilization
that enhances the affinity of c-Raf for Ras-GTP.
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» Biological Consequence: While "enhancement" sounds pro-oncogenic, stabilizing this
complex can disrupt the dynamic cycling required for effective signal transduction or trap the
complex in a state that alters downstream kinetics. It serves as a probe to understand the
structural requirements of the Ras-Raf interface.

Signaling Pathway Diagram
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Figure 2: Modulation of the Ras signaling cascade. The compound targets the Ras-Raf
interface.[1][2]

Experimental Application: Yeast Two-Hybrid Assay

To validate the activity of 2-cyclohexylidenebutanoic acid, a Yeast Two-Hybrid (Y2H) system
is the standard protocol, as established in the primary literature.

Protocol Overview

e Constructs:

o Bait: Ras vector (e.g., H-Ras-V12, constitutively active).

o Prey: c-Raf vector (containing the Ras-binding domain and Cysteine-Rich Domain).
e Strain:Saccharomyces cerevisiae reporter strain (e.g., L40 or AH109).
e Treatment:

o Plate transformed yeast on selective media (e.g., -Leu/-Trp).

o Apply 2-cyclohexylidenebutanoic acid via spotting or liquid culture integration
(Concentration range: 10-100 uM).

e Readout:
o Measure

-galactosidase activity.

o Result Interpretation: An increase in reporter activity compared to control indicates
stabilization of the Ras-Raf interaction.

Safety & Handling
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» Hazard Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A), STOT-SE
(Category 3).

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the
double bond.

o PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle in a fume hood, especially
during synthesis steps involving phosphonates and NaH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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